Cas no 2417015-93-9 (Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2))

• Product Name: Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2)
• CAS No: 2417015-93-9
• MF: C₆H₁₁ClN₄
• MW: 174.6313393116
• CID: 6024352
• PubChem ID: 153574518
• Update Time: 2026-03-11

Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2)
• SCHEMBL23779043
• 4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZIN-2-AMINE DIHYDROCHLORIDE
• 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine dihydrochloride
• MFCD34575814
• EN300-37276382
• AKOS040811739
• 2417015-93-9
• AT35836

• Inchi： 1S/C6H10N4.ClH/c7-6-3-5-4-8-1-2-10(5)9-6;/h3,8H,1-2,4H2,(H2,7,9);1H
• InChI Key： MOYIKNPWCLLRKC-UHFFFAOYSA-N
• SMILES： NC1=NN2CCNCC2=C1.Cl

Computed Properties

• Exact Mass: 210.0439018g/mol
• Monoisotopic Mass: 210.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2)

Research Update on Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2) (CAS: 2417015-93-9)

Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2) (CAS: 2417015-93-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound belongs to the pyrazolo[1,5-a]pyrazine class, which has garnered attention due to its versatile biological activities, including kinase inhibition and modulation of signaling pathways. Recent literature indicates that derivatives of this scaffold exhibit promising activity against targets such as protein kinases, which are implicated in cancer, inflammation, and neurodegenerative disorders. The hydrochloride salt form (1:2) enhances the compound's solubility and bioavailability, making it a more viable candidate for further development.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2). A study published in 2023 detailed a novel multi-step synthetic route that improved the overall efficiency and reduced the formation of by-products. This method utilized catalytic hydrogenation and selective amination, achieving a high enantiomeric purity, which is critical for its potential therapeutic applications.

Pharmacological evaluations of this compound have revealed its efficacy in preclinical models. For instance, in vitro studies demonstrated its inhibitory activity against specific kinases, such as JAK2 and PI3K, which are key players in oncogenic signaling. Additionally, in vivo studies using rodent models showed favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life, suggesting its potential for oral administration in clinical settings.

Further research has explored the compound's potential in combination therapies. A recent study investigated its synergistic effects with existing chemotherapeutic agents, revealing enhanced antitumor activity in certain cancer cell lines. This finding opens new avenues for developing combination regimens that could improve treatment outcomes while minimizing side effects.

Despite these promising results, challenges remain in the development of Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2). Issues such as off-target effects and long-term toxicity need to be addressed in future studies. However, the compound's unique structural features and biological activities make it a compelling candidate for further investigation.

In conclusion, Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:2) (CAS: 2417015-93-9) represents a promising scaffold in medicinal chemistry. Recent advancements in its synthesis and pharmacological characterization underscore its potential as a therapeutic agent. Continued research efforts are warranted to fully elucidate its mechanisms of action and optimize its clinical utility.